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Compound of Interest

Compound Name: Trihydro(trimethylamine)aluminium

Cat. No.: B099812 Get Quote

Technical Support Center:
Trihydro(trimethylamine)aluminium
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on enhancing the shelf-life and troubleshooting

issues related to trihydro(trimethylamine)aluminium.

Frequently Asked Questions (FAQs)
Q1: What is trihydro(trimethylamine)aluminium and why is its stability a concern?

A1: Trihydro(trimethylamine)aluminium, also known as trimethylamine alane (TMAA), is a

chemical compound with the formula AlH₃·N(CH₃)₃. It is a Lewis acid-base adduct of alane

(AlH₃) and trimethylamine. Alane itself is thermodynamically unstable and pyrophoric (ignites

spontaneously in air). The formation of an adduct with a Lewis base like trimethylamine

stabilizes the alane, making it easier to handle. However, the adduct is still sensitive to

moisture and air, and can decompose over time, losing its chemical reactivity.

Q2: What are the primary factors that affect the shelf-life of

trihydro(trimethylamine)aluminium?

A2: The primary factors that degrade trihydro(trimethylamine)aluminium are exposure to:
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Moisture/Water: Reacts violently with water, releasing flammable hydrogen gas and forming

aluminum hydroxides.

Oxygen/Air: Prone to oxidation, which can lead to a loss of hydridic content and reactivity.

Elevated Temperatures: Thermal decomposition can occur, leading to the formation of

aluminum metal and other byproducts. While some alane adducts with bulkier amines show

high thermal stability, it is crucial to store trihydro(trimethylamine)aluminium at low

temperatures.[1]

Q3: How should I properly store trihydro(trimethylamine)aluminium to maximize its shelf-

life?

A3: To maximize shelf-life, it should be stored under an inert atmosphere (e.g., argon or

nitrogen) in a tightly sealed container. Storage at low temperatures, typically in a refrigerator or

freezer rated for flammable materials, is highly recommended. Avoid exposure to light and

sources of heat or ignition.

Q4: What are the signs of decomposition?

A4: Signs of decomposition can include:

A change in the physical appearance of the material (e.g., discoloration from white to grey or

black, clumping of the solid).

A decrease in its solubility in organic solvents.

A noticeable decrease in its reactivity in chemical reactions.

Gas evolution upon storage, indicating decomposition and pressure build-up.

Q5: Is it possible to repurify trihydro(trimethylamine)aluminium that has started to

decompose?

A5: Repurification is generally not recommended in a standard laboratory setting due to the

hazardous nature of the compound and its decomposition products. It is safer to procure fresh

material.
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Troubleshooting Guide
Problem Possible Cause(s) Suggested Solution(s)

Reduced or no reactivity in a

reaction

1. Decomposition of the

reagent due to improper

storage (exposure to

air/moisture).2. Inaccurate

determination of the reagent's

concentration.

1. Procure fresh

trihydro(trimethylamine)alumini

um and ensure it is handled

under strictly inert conditions.2.

Determine the active hydride

concentration of the solution

via titration or Quantitative ¹H

NMR (see Experimental

Protocols).

Discoloration of the solid or

solution (e.g., turning

grey/black)

1. Decomposition to elemental

aluminum.2. Contamination

with impurities.

1. The reagent is likely

decomposed and should be

disposed of properly.2. If

contamination is suspected,

filtration under inert

atmosphere might remove

solid impurities, but the purity

of the solution should be

verified.

Pressure buildup in the

storage container

1. Decomposition of the alane

adduct, releasing hydrogen

gas.2. Temperature

fluctuations causing expansion

of the headspace gas.

1. Carefully and safely vent the

container in a fume hood

behind a blast shield. If

decomposition is significant,

the reagent should be

disposed of.2. Store the

container at a stable, low

temperature.

Inconsistent results between

batches

1. Variation in the purity or

concentration of different

batches of the reagent.2.

Differences in handling and

storage of different batches.

1. Standardize the method for

determining the concentration

of each new batch before

use.2. Adhere strictly to

standardized protocols for

storage and handling.
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Data Presentation
Stability of Alane-Amine Adducts
While specific quantitative shelf-life data for trihydro(trimethylamine)aluminium is not readily

available in the literature, the following table provides a summary of the stability of various

alane-amine adducts to illustrate the impact of the amine structure on stability.

Compound Structure
Reported Stability
Characteristics

Trihydro(trimethylamine)alumin

ium
AlH₃·N(CH₃)₃

Known to be air and moisture

sensitive.

Trihydro(N-

methylpyrrolidine)alane
AlH₃·NMP

Can form a mixture of

complexes. Decomposes to Al

metal directly.

Trihydro(N-

ethylpyrrolidine)alane
AlH₃·NEPi

Can be selectively

decomposed to form AlH₃

under certain conditions.

[H₃Al(2,2,6,6-

tetramethylpiperidine)]
AlH₃·HN(CMe₂)₂(CH₂)₃

A remarkably stable secondary

amine adduct, decomposing at

> 115 °C.[1]

Trihydro(N-

methylmorpholine)alane
AlH₃·NMM

Exhibits significantly improved

thermal stability due to the

bifunctionality of the amine.

Experimental Protocols
Purity Assessment by Quantitative ¹H NMR (qNMR)
Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy is a reliable method for

determining the purity of trihydro(trimethylamine)aluminium.[2][3][4][5][6]

Objective: To determine the molar concentration of trihydro(trimethylamine)aluminium in a

solution.
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Materials:

Trihydro(trimethylamine)aluminium solution in an anhydrous deuterated solvent (e.g.,

benzene-d₆, toluene-d₈).

A certified internal standard of known purity (e.g., 1,3,5-trimethoxybenzene, dimethyl

sulfone).

Anhydrous NMR tubes with screw caps or sealable tops.

Inert atmosphere glovebox or Schlenk line.

NMR spectrometer.

Procedure:

Preparation of the Internal Standard Stock Solution:

In a glovebox, accurately weigh a known mass of the internal standard.

Dissolve it in a known volume of the anhydrous deuterated solvent to create a stock

solution of known concentration.

Sample Preparation:

In the glovebox, accurately transfer a known volume or mass of the

trihydro(trimethylamine)aluminium solution to a vial.

Add a known volume of the internal standard stock solution to this vial.

Mix thoroughly.

Transfer an aliquot of the final solution to an anhydrous NMR tube and seal it.

NMR Data Acquisition:

Acquire the ¹H NMR spectrum of the sample.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b099812?utm_src=pdf-body
https://www.benchchem.com/product/b099812?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ensure the relaxation delay (d1) is sufficiently long (at least 5 times the longest T₁ of the

protons being integrated) to allow for complete relaxation of all relevant protons, which is

crucial for accurate integration.

Data Analysis:

Integrate the signals corresponding to the protons of trihydro(trimethylamine)aluminium
(e.g., the methyl protons of the trimethylamine ligand) and the protons of the internal

standard.

Calculate the concentration of trihydro(trimethylamine)aluminium using the following

formula:

Canalyte = (Ianalyte / Nanalyte) * (Nstandard / Istandard) * Cstandard

Where:

Canalyte = Concentration of trihydro(trimethylamine)aluminium

Ianalyte = Integral of the analyte's proton signal

Nanalyte = Number of protons giving rise to the analyte signal

Nstandard = Number of protons giving rise to the standard's signal

Istandard = Integral of the internal standard's proton signal

Cstandard = Concentration of the internal standard
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Decomposition Pathway of Trihydro(trimethylamine)aluminium

Products

Trihydro(trimethylamine)aluminium
(AlH3·N(CH3)3)

Moisture (H2O)

Reacts with

Air (O2)

Reacts with

Heat (Δ)

Decomposes with

Alane (AlH3)

Dissociation

Trimethylamine (N(CH3)3)

Dissociation

Aluminum Hydroxide
(Al(OH)3)

Aluminum Oxide
(Al2O3) Hydrogen Gas (H2) Aluminum Metal (Al)

Decomposition Products
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Troubleshooting Workflow for Trihydro(trimethylamine)aluminium

Experiment Fails or Gives
Inconsistent Results

Is the reagent showing
reduced reactivity?

Is the reagentdiscolored?

Yes

Review experimental
procedure for other

possible errors

No

Was the reagent stored
under inert atmosphere
and at low temperature?

No

Dispose of old reagent

Yes

Quantify active reagent
concentration (e.g., qNMR)

Yes

Procure and use
fresh reagent

No

Problem Resolved

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Factors Affecting Shelf-Life

Enhanced Shelf-Life

Inert Atmosphere
(N2 or Ar) Low Temperature Storage Airtight Container High Initial Purity

Reduced Shelf-Life

Exposure to Air (O2) Exposure to Moisture (H2O) Elevated Temperature Contaminants

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b099812?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099812?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

